1-(6-(1H-1,2,4-triazol-1-yl)pyridazin-3-yl)-N-(2,3-dihydrobenzo[b][1,4]dioxin-6-yl)piperidine-4-carboxamide

• IUPAC Name: N-(2,3-dihydro-1,4-benzodioxin-6-yl)-1-[6-(1,2,4-triazol-1-yl)pyridazin-3-yl]piperidine-4-carboxamide
• InChI: InChI=1S/C20H21N7O3/c28-20(23-15-1-2-16-17(11-15)30-10-9-29-16)14-5-7-26(8-6-14)18-3-4-19(25-24-18)27-13-21-12-22-27/h1-4,11-14H,5-10H2,(H,23,28)
• InChI Key: NUMVYCDIZISHIF-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCC1C(=O)NC2=CC3=C(C=C2)OCCO3)C4=NN=C(C=C4)N5C=NC=N5
• Molecular Formula: C20H21N7O3
• Molecular Weight: 407.4 g/mol

Description

Synthesis Analysis

The synthesis of such a compound would likely involve several steps, each introducing a different functional group. The exact synthesis process would depend on the specific reactions used to form each of these groups. Unfortunately, without more specific information, it’s difficult to provide a detailed synthesis analysis.

Molecular Structure Analysis

The molecular structure of this compound would be determined by the arrangement of its atoms and the bonds between them. The presence of multiple rings in the structure suggests that it may be quite rigid. The exact structure would need to be determined using techniques such as X-ray crystallography or NMR spectroscopy.

Chemical Reactions Analysis

The chemical reactions that this compound can undergo would depend on its functional groups. For example, the triazole ring is known to participate in a variety of reactions, many of which are used in the synthesis of pharmaceuticals.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its molecular structure. These properties could include its solubility, melting point, boiling point, and stability. These properties would need to be determined experimentally.

Scientific Research Applications

Coordination Chemistry and Supramolecular Self-Assemblies

• Ligands containing the btp (2,6-bis(1,2,3-triazol-4-yl)pyridine) motif, such as our compound, have gained attention in coordination chemistry. .

Materials Science

• Polymers, dendrimers, and gels can be synthesized using btp-containing ligands. .

Photovoltaic Potential

• Triazolium derivatives of btp have shown promise in photovoltaic applications. .

Mechanism of Action

The mechanism of action of this compound would depend on its biological activity. If it is an active pharmaceutical ingredient, its mechanism of action could involve interacting with a specific biological target, such as a protein or enzyme.

Safety and Hazards

The safety and hazards associated with this compound would depend on its physical and chemical properties, as well as its biological activity. It’s important to handle all chemicals with appropriate safety precautions.

Future Directions

The future research directions for this compound would depend on its current uses and potential applications. If it has promising biological activity, it could be further developed as a pharmaceutical.